Cas no 1783816-74-9 (NVS-PAK1-1)

• Product Name: NVS-PAK1-1
• CAS No: 1783816-74-9
• MF: C₂₃H₂₅ClF₃N₅O
• MW: 479.925714254379
• CID: 2953124
• PubChem ID: 137125241
• Update Time: 2025-07-15

NVS-PAK1-1 Chemical and Physical Properties

Names and Identifiers

• NVS-PAK1-1
• (S)-3-(2-Chloro-5-(2,2-difluoroethyl)-8-fluoro-5H-dibenzo[b,e][1,4]diazepin-11-ylamino)-N-isopropylpyrrolidine-1-carboxamide
• DA-56346
• BDBM50112348
• (3S)-3-[[8-chloro-11-(2,2-difluoroethyl)-3-fluoro-5H-benzo[b][1,4]benzodiazepin-6-ylidene]amino]-N-propan-2-ylpyrrolidine-1-carboxamide
• 1783816-74-9
• NVS-PAK1-1, >=98% (HPLC)
• (3S)-3-{[13-chloro-2-(2,2-difluoroethyl)-6-fluoro-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-ylidene]amino}-N-isopropylpyrrolidine-1-carboxamide
• (3S)-3-{[13-chloro-2-(2,2-difluoroethyl)-6-fluoro-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(15),3(8),4,6,11,13-hexaen-10-ylidene]amino}-N-isopropylpyrrolidine-1-carboxamide
• CHEMBL3609372
• EX-A3547
• NCGC00486944-01
• AS-84211
• BCP29548
• NVSPAK11; NVS PAK1 1
• AKOS032946524
• HY-100519
• (S)-3-((2-Chloro-5-(2,2-difluoroethyl)-8-fluoro-5H-dibenzo[b,e][1,4]diazepin-11-yl)amino)-N-isopropylpyrrolidine-1-carboxamide
• CS-6916

• Inchi： InChI=1S/C23H25ClF3N5O/c1-13(2)28-23(33)31-8-7-16(11-31)29-22-17-9-14(24)3-5-19(17)32(12-21(26)27)20-6-4-15(25)10-18(20)30-22/h3-6,9-10,13,16,21H,7-8,11-12H2,1-2H3,(H,28,33)(H,29,30)/t16-/m0/s1
• InChI Key： OINGHOPGNMYCAB-INIZCTEOSA-N
• SMILES： FC1=CC2=C(C=C1)N(CC(F)F)C3=C(C=C(Cl)C=C3)C(N[C@H]4CCN(C(NC(C)C)=O)C4)=N2

Computed Properties

• Exact Mass: 479.1699726g/mol
• Monoisotopic Mass: 479.1699726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 60Ų

NVS-PAK1-1 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Dibenzodiazepines

Additional information on NVS-PAK1-1

NVS-PAK1-1: A Promising Selective Pak Kinase Inhibitor in Drug Development

The compound NVS-PAK1-1 (CAS NO: 1783816-74-9) has emerged as a highly promising candidate in the field of biopharmaceuticals, particularly in the realm of kinase inhibition. This molecule has garnered significant attention due to its remarkable ability to selectively target and inhibit Pak kinases, a family of proteins that play critical roles in various cellular processes, including cell proliferation, survival, and migration.

Pak kinases (PAK) are known to contribute to the progression of numerous diseases, most notably cancer. The inhibition of these enzymes has thus become a focal point for researchers seeking to develop novel therapeutic agents. NVS-PAK1-1 stands out in this context due to its high selectivity and potency against specific isoforms of Pak kinases, making it a valuable tool in precision medicine.

Recent studies have highlighted the importance of targeting the Pak signaling pathway in cancer treatment. For instance, research published in *Nature Communications* (2023) demonstrated that selective inhibition of Pak1/4/5 isoforms could effectively suppress the growth and metastasis of various cancers, including breast and ovarian cancers. NVS-PAK1-1, with its specificity for these isoforms, aligns perfectly with this therapeutic strategy.

One of the key advantages of NVS-PAK1-1 is its ability to circumvent off-target effects, which have been a major challenge in kinase inhibitor development. By employing advanced computational modeling and medicinal chemistry techniques, researchers at Nerviano Medical Sciences (NVS) achieved an exquisite balance between selectivity and pharmacokinetic properties, resulting in a molecule that is both effective and well-tolerated.

The discovery of NVS-PAK1-1 was driven by the growing understanding of the complex interplay between kinase activity and disease pathogenesis. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing this field, with drug discovery platforms like NVS's playing a pivotal role.

Preclinical studies conducted at Nerviano Medical Sciences revealed that NVS-PAK1-1 not only inhibits Pak kinase activity but also disrupts downstream signaling pathways critical for cancer cell survival. This dual mechanism positions it as a potential next-generation therapeutic agent, capable of overcoming limitations associated with first-generation kinase inhibitors.

Moreover, NVS-PAK1-1 has shown favorable pharmacokinetic profiles in preclinical models, including excellent oral bioavailability and minimal toxicity. These attributes make it an attractive candidate for phase I clinical trials, which are currently ongoing in select cancer patient populations.

In summary, NVS-PAK1-1 represents a significant advancement in the development of kinase inhibitors for cancer therapy. Its unique combination of selectivity, potency, and safety profile positions it as a highly promising compound with the potential to address unmet medical needs in oncology.